Cas no 215124-42-8 (2-amino-5-(trifluoromethoxy)phenylmethanol)

2-amino-5-(trifluoromethoxy)phenylmethanol structure
215124-42-8 structure
Product Name:2-amino-5-(trifluoromethoxy)phenylmethanol
CAS No:215124-42-8
MF:C8H8F3NO2
MW:207.149832725525
MDL:MFCD18390070
CID:3910049
PubChem ID:21925552
Update Time:2025-04-22

2-amino-5-(trifluoromethoxy)phenylmethanol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 2-amino-5-(trifluoromethoxy)-
    • 2-amino-5-(trifluoromethoxy)phenylmethanol
    • MFCD18390070
    • (2-amino-5-(trifluoromethoxy)phenyl)methanol
    • 2-amino-5-(trifluoromethoxy)benzyl alcohol
    • AT35774
    • SCHEMBL3425786
    • [2-amino-5-(trifluoromethoxy)phenyl]methanol
    • 215124-42-8
    • 2-amino-5-trifluoromethoxybenzyl alcohol
    • MDL: MFCD18390070
    • Inchi: 1S/C8H8F3NO2/c9-8(10,11)14-6-1-2-7(12)5(3-6)4-13/h1-3,13H,4,12H2
    • InChI Key: LZVLWVPGKIYASZ-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=C(CO)C=1)N)(F)F

Computed Properties

  • Exact Mass: 207.05071298g/mol
  • Monoisotopic Mass: 207.05071298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.5Ų

2-amino-5-(trifluoromethoxy)phenylmethanol Pricemore >>

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